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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety protocols,

operational guidelines, and disposal plans for 2-Hydroxymethyl benzoic acid, ensuring the

well-being of laboratory personnel and adherence to safety standards.

Chemical Safety Summary

2-Hydroxymethyl benzoic acid is a solid organic compound that poses several hazards.

According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, and

can lead to serious eye irritation.[1] It may also cause respiratory irritation if inhaled as a dust.

[1][2] Therefore, strict adherence to the following personal protective equipment (PPE) and

handling protocols is mandatory.

Quantitative Data
While there are no established occupational exposure limits for 2-Hydroxymethyl benzoic
acid, the hazards identified necessitate careful control of the work environment to minimize

exposure.[3][4]
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Parameter Value Reference

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

CAS Number 612-20-4 [1]

Appearance Solid [1]

Occupational Exposure Limits Not established [3][4]

Operational Plan: Handling 2-Hydroxymethyl
benzoic acid
A systematic approach to handling 2-Hydroxymethyl benzoic acid is crucial to mitigate risks.

The following step-by-step guidance outlines the necessary precautions and procedures.

Engineering Controls
Ventilation: Always handle 2-Hydroxymethyl benzoic acid in a well-ventilated area. A fume

hood is required when weighing, transferring, or performing any procedure that could

generate dust.[1]

Safety Stations: Ensure that an emergency eyewash station and a safety shower are readily

accessible and in close proximity to the handling area.[4]

Personal Protective Equipment (PPE) Selection and Use
The following PPE is mandatory when handling 2-Hydroxymethyl benzoic acid.

Eye and Face Protection:

Wear chemical safety goggles with side shields that provide a complete seal around the

eyes.[1][5]
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In addition to goggles, a face shield must be worn when there is a risk of splashing or

when handling larger quantities of the substance.[5][6]

Skin and Body Protection:

Gloves: Wear chemical-resistant gloves at all times. Nitrile or neoprene gloves are

recommended for protection against acids.[7][8][9] Always inspect gloves for any signs of

degradation or punctures before use. Contaminated gloves should be removed and

disposed of properly, and hands should be washed thoroughly after removal.

Lab Coat/Apron: A chemical-resistant lab coat or apron is required to protect against skin

contact and to prevent contamination of personal clothing.[5][10]

Protective Clothing: For larger scale operations, impervious clothing or a chemical-

resistant suit may be necessary to ensure full-body protection.[1][6]

Respiratory Protection:

To prevent respiratory irritation from dust, a NIOSH-approved respirator is required when

handling the powder outside of a fume hood or when dust generation is likely.[1]

A respirator with an organic vapor/acid gas cartridge, combined with a P100 particulate

filter, is recommended.[3][11][12][13] A proper fit test is essential to ensure the

effectiveness of the respirator.[12]

Handling Procedures
Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling dust or

allowing the chemical to come into contact with skin or eyes.[1]

Weighing: Conduct all weighing and transferring of the solid material within a fume hood or a

ventilated enclosure to minimize dust dispersion.

Spill Management: In the event of a spill, immediately evacuate the area and alert others.

Wearing the appropriate PPE, contain the spill and clean it up using an absorbent material

suitable for acids. The collected waste must be disposed of as hazardous waste.
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Disposal Plan
Proper disposal of 2-Hydroxymethyl benzoic acid and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 2-Hydroxymethyl benzoic acid should be treated as hazardous

waste.

Containerization:

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,

properly labeled, and sealed container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal:

Do not dispose of 2-Hydroxymethyl benzoic acid down the drain or in the regular trash.

[10]

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal contractor, in

accordance with all local, state, and federal regulations.[10][14]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Hydroxymethyl benzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Additional PPE based on task

Start: Prepare to handle
2-Hydroxymethyl benzoic acid

Assess the task:
- Weighing powder?
- Making a solution?

- Risk of splash?

Minimum Required PPE:
- Chemical Safety Goggles
- Nitrile or Neoprene Gloves

- Lab Coat

All tasks

Add Face Shield

If splash risk exists
(e.g., making solutions)

Use NIOSH-approved Respirator
(Organic Vapor/Acid Gas Cartridge

with P100 filter)

If dust will be generated
(e.g., weighing powder)

Proceed with task
using selected PPE

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydroxymethyl benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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